Cas no 2228450-27-7 (1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one
• CAS No: 2228450-27-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 6128703
• PubChem ID: 165840649
• Update Time: 2025-10-29

1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one
• 1-[1-(5-nitropyridin-2-yl)cyclopropyl]ethan-1-one
• EN300-1997482
• 2228450-27-7

• Inchi： 1S/C10H10N2O3/c1-7(13)10(4-5-10)9-3-2-8(6-11-9)12(14)15/h2-3,6H,4-5H2,1H3
• InChI Key： FLWXFBLZGLPAIB-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC(=CN=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.8Ų

Additional information on 1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one

Professional Introduction to Compound with CAS No. 2228450-27-7 and Product Name: 1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one

The compound identified by the CAS number 2228450-27-7 and the product name 1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining a cyclopropyl group with a nitropyridine moiety, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The structural complexity and functional diversity of this molecule make it a promising candidate for further exploration in various therapeutic areas.

At the core of this compound's appeal lies its molecular architecture, which integrates a cyclopropyl ring with a nitropyridine substituent. The cyclopropyl group, known for its stability and ability to enhance metabolic resistance, is often incorporated into drug candidates to improve their pharmacokinetic profiles. On the other hand, the nitropyridine moiety introduces a region of high reactivity and electronic tunability, making it an attractive scaffold for designing molecules with specific biological activities. This combination of structural features has positioned 1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one as a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The nitropyridine group in 1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one has been particularly studied for its potential to interact with various enzymes and receptors involved in these processes. For instance, nitroaromatic compounds have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The cyclopropyl group further enhances the compound's potential by providing steric hindrance that can optimize binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that nitropyridine derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function and modulating reactive oxygen species (ROS) levels. The structural features of 1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one suggest that it may be able to selectively target tumor cells while minimizing toxicity to healthy tissues. This selective toxicity is a critical factor in the development of effective anticancer agents, and compounds like this one hold significant promise for addressing this challenge.

Moreover, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for investigating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The nitropyridine moiety can potentially interact with amyloid-beta plaques and tau proteins, which are hallmark pathological features of these conditions. Additionally, the cyclopropyl group may enhance blood-brain barrier penetration by reducing molecular size and improving lipophilicity. These properties make 1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one a valuable tool for developing novel therapeutic strategies targeting neurological disorders.

The synthesis of 1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropyl group requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds essential for this molecule's structure. Similarly, the nitration of pyridine derivatives demands careful optimization to achieve regioselectivity and minimize byproduct formation.

In conclusion, 1-1-(5-nitropyridin-2-yl)cyclopropylethan-1-one represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, including the cyclopropyl ring and nitropyridine moiety, make it a versatile scaffold for designing molecules with specific biological activities. Ongoing research into this compound continues to uncover new possibilities for its use in drug discovery and molecular pharmacology, underscoring its importance as a valuable chemical entity.